Cas no 54119-71-0 (1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)benzene)

• Product name: 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)benzene
• CAS No: 54119-71-0
• MF: C₂₂H₃₈O
• MW: 318.53652
• CID: 1587515
• PubChem ID: 3016853

1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)benzene
• 2-Ethoxy-9-(p-isopropylphenyl)-2,6-dimethylnonane
• Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-
• 1-(8-ethoxy-4,8-dimethylnonyl)-4-propan-2-ylbenzene
• AKOS040750242
• DTXSID10969018
• 54119-71-0
• AI 3-36093
• SCHEMBL10833414
• AI-3-36093
• 1-(8-Ethoxy-4,8-dimethylnonyl)-4-(propan-2-yl)benzene

• Inchi： InChI=1S/C22H38O/c1-7-23-22(5,6)17-9-11-19(4)10-8-12-20-13-15-21(16-14-20)18(2)3/h13-16,18-19H,7-12,17H2,1-6H3
• InChI Key： IXAPJMBEOUOLIZ-UHFFFAOYSA-N
• SMILES： CCOC(C)(C)CCCC(C)CCCC1=CC=C(C=C1)C(C)C

Computed Properties

• Exact Mass: 318.29244
• Monoisotopic Mass: 318.292266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 7.3

Experimental Properties

• Density: 0.883
• Boiling Point: 400.9°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.48
• PSA: 9.23